Cas no 39008-39-4 (9H-Purine,2,6,8-trichloro-9-methyl-)

• Product Name: 9H-Purine,2,6,8-trichloro-9-methyl-
• CAS No: 39008-39-4
• MF: C₆H₃Cl₃N₄
• MW: 237.473817110062
• CID: 320390
• PubChem ID: 250898
• Update Time: 2025-04-19

9H-Purine,2,6,8-trichloro-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6,8-trichloro-9-methyl-
• 2,6,8-Trichlor-7-methyl-7H-purin
• 2,6,8-Trichlor-7-methyl-purin
• 2,6,8-Trichlor-9-methyl-9H-purin
• 2,6,8-trichloro-7-methyl-7h-purine
• 2,6,8-trichloro-9-methyl-9H-purine
• 7-methyl-2,6,8-trichloropurine
• 7-methyl-2,6,8-trichloro-purine
• 7-Methyl-2.6.8-trichlor-purin
• 9-methyl-2,6,8-trichloropurine
• 9-Methyl-2,6,8-trichlor-purin
• AC1L5INE
• AC1Q3RYR
• AR-1D4640
• CTK4D1712
• NCIOpen2_003235
• NSC70891
• DTXSID20959849
• 39008-39-4
• 9-Methyltrichlorpurin
• NSC-70892
• 9H-Purine,6,8-trichloro-9-methyl-
• NSC70892
• NCIOpen2_003465

• Inchi： 1S/C6H3Cl3N4/c1-13-4-2(10-6(13)9)3(7)11-5(8)12-4/h1H3
• InChI Key： NMOUQEOHWOLCBH-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(N=C(N=C2N1C)Cl)Cl

Computed Properties

• Exact Mass: 235.94259
• Monoisotopic Mass: 235.942329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6
• LogP: 2.32350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives